Cas no 885523-70-6 ((2-(Aminomethyl)pyridin-3-yl)methanol)

• Product Name: (2-(Aminomethyl)pyridin-3-yl)methanol
• CAS No: 885523-70-6
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 1089854
• PubChem ID: 21641624
• Update Time: 2025-06-08

(2-(Aminomethyl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(Aminomethyl)pyridin-3-yl)methanol
• [2-(aminomethyl)pyridin-3-yl]methanol
• 3-(Hydroxymethyl)-2-pyridinemethylamine
• AB31405
• 885523-70-6
• AKOS012191913
• CS-0357114
• FT-0759663
• DTXSID50616554
• SCHEMBL11094401

• MDL： MFCD07367917
• Inchi： 1S/C7H10N2O/c8-4-7-6(5-10)2-1-3-9-7/h1-3,10H,4-5,8H2
• InChI Key： VHJRBWKKDIFLHQ-UHFFFAOYSA-N
• SMILES： OCC1=CC=CN=C1CN

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 59.1Ų

Additional information on (2-(Aminomethyl)pyridin-3-yl)methanol

Introduction to (2-(Aminomethyl)pyridin-3-yl)methanol and Its Significance in Modern Chemical Research

Compound with the CAS number 885523-70-6 is a highly intriguing molecule known by the systematic name (2-(Aminomethyl)pyridin-3-yl)methanol. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The presence of both an amine group and a hydroxyl group on a pyridine backbone makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The pyridine ring is a cornerstone in medicinal chemistry, often serving as a pharmacophore in many drugs due to its ability to interact with biological targets. The specific substitution pattern in (2-(Aminomethyl)pyridin-3-yl)methanol enhances its binding affinity and selectivity, making it an attractive candidate for further exploration. Recent studies have highlighted its potential role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction.

In the realm of drug discovery, the compound's dual functionality allows for the facile introduction of additional substituents, enabling the synthesis of libraries of derivatives with tailored properties. This flexibility is crucial for optimizing pharmacokinetic and pharmacodynamic profiles, which are essential for the development of effective pharmaceuticals. The hydroxyl group, in particular, provides a site for further chemical modifications, such as etherification or esterification, expanding its synthetic utility.

Recent advancements in computational chemistry have facilitated the design of more efficient synthetic routes for (2-(Aminomethyl)pyridin-3-yl)methanol. By leveraging molecular modeling and virtual screening techniques, researchers can predict the behavior of this compound in various biochemical environments. This approach has not only accelerated the discovery process but also allowed for the identification of novel applications that were previously unexplored.

The compound's potential as a building block for more complex molecules has been demonstrated in several recent publications. For instance, studies have shown its utility in constructing potent inhibitors of kinases and other enzymes involved in cancer pathways. The ability to fine-tune the electronic properties of the pyridine ring through strategic substitutions has opened up new avenues for developing targeted therapies.

Another area where (2-(Aminomethyl)pyridin-3-yl)methanol has shown promise is in the development of sensors for detecting small molecules and ions. Its unique structural features make it an excellent candidate for designing molecular recognition elements that can selectively bind to specific analytes. This application is particularly relevant in diagnostic chemistry, where rapid and accurate detection methods are crucial.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available precursors. Advanced synthetic methodologies, such as cross-coupling reactions and catalytic hydrogenation, are often employed to achieve high yields and purity. These techniques not only ensure the quality of the final product but also contribute to the scalability of its production.

The growing interest in green chemistry has also influenced the synthesis of (2-(Aminomethyl)pyridin-3-yl)methanol. Researchers are increasingly focusing on developing environmentally friendly synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and catalytic processes have emerged as promising alternatives to traditional methods, aligning with global efforts to promote sustainable practices.

In conclusion, compound CAS no.885523-70-6, known as (2-(Aminomethyl)pyridin-3-yl)methanol, represents a significant advancement in chemical research with far-reaching implications. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery, biosensing applications, and material science. As our understanding of its properties continues to grow, so too will its potential applications across various scientific disciplines.